Cas no 39876-86-3 (2-(1,2,4-Triazol-1-yl)aniline;hydrochloride)
39876-86-3 structure
Product Name:2-(1,2,4-Triazol-1-yl)aniline;hydrochloride
CAS No:39876-86-3
MF:C8H9ClN4
MW:196.63685965538
CID:4713836
Update Time:2023-08-15
2-(1,2,4-Triazol-1-yl)aniline;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- [2-(1H-1,2,4-Triazol-1-yl)phenyl]amine hydrochloride
- 2-(1,2,4-Triazol-1-yl)aniline;hydrochloride
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- Inchi: 1S/C8H8N4.ClH/c9-7-3-1-2-4-8(7)12-6-10-5-11-12;/h1-6H,9H2;1H
- InChI Key: MLEAPHGPZASKFV-UHFFFAOYSA-N
- SMILES: Cl.N1(C=NC=N1)C1C=CC=CC=1N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 150
- Topological Polar Surface Area: 56.7
2-(1,2,4-Triazol-1-yl)aniline;hydrochloride Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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